Cas no 1261787-60-3 (2-(2-(Difluoromethoxy)-5-methoxybenzoyl)pyridine)

• Product Name: 2-(2-(Difluoromethoxy)-5-methoxybenzoyl)pyridine
• CAS No: 1261787-60-3
• MF: C₁₄H₁₁F₂NO₃
• MW: 279.238850831985
• CID: 4791075
• Update Time: 2025-11-01

2-(2-(Difluoromethoxy)-5-methoxybenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Difluoromethoxy)-5-methoxybenzoyl)pyridine

• Inchi： 1S/C14H11F2NO3/c1-19-9-5-6-12(20-14(15)16)10(8-9)13(18)11-4-2-3-7-17-11/h2-8,14H,1H3
• InChI Key： JZDAWRPGTNDNET-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1C(C1C=CC=CN=1)=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 328
• XLogP3: 3.4
• Topological Polar Surface Area: 48.4

Additional information on 2-(2-(Difluoromethoxy)-5-methoxybenzoyl)pyridine

Recent Advances in the Study of 2-(2-(Difluoromethoxy)-5-methoxybenzoyl)pyridine (CAS: 1261787-60-3)

2-(2-(Difluoromethoxy)-5-methoxybenzoyl)pyridine (CAS: 1261787-60-3) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound has been investigated for its role in modulating specific biological pathways, particularly those involving inflammation and oxidative stress. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(2-(Difluoromethoxy)-5-methoxybenzoyl)pyridine exhibits potent inhibitory effects on certain enzymes implicated in chronic inflammatory diseases. The study utilized in vitro assays and molecular docking simulations to elucidate the compound's mechanism of action, revealing high binding affinity to target proteins.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential in oncology. A preprint article available on bioRxiv reported that derivatives of 2-(2-(Difluoromethoxy)-5-methoxybenzoyl)pyridine showed promising activity against cancer cell lines, particularly in models of breast and lung cancer. The study emphasized the compound's ability to induce apoptosis and inhibit cell proliferation, suggesting its utility as a scaffold for further drug development.

The synthesis of 2-(2-(Difluoromethoxy)-5-methoxybenzoyl)pyridine has also been a focus of recent investigations. A 2024 paper in Organic Letters described an optimized synthetic route that improves yield and scalability while reducing the use of hazardous reagents. This advancement is critical for enabling large-scale production and facilitating further preclinical studies.

Despite these promising findings, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that 2-(2-(Difluoromethoxy)-5-methoxybenzoyl)pyridine may require structural modifications to enhance bioavailability and reduce off-target effects. Ongoing research is addressing these limitations through the design of prodrugs and nanoparticle-based delivery systems.

In conclusion, 2-(2-(Difluoromethoxy)-5-methoxybenzoyl)pyridine (CAS: 1261787-60-3) represents a versatile and pharmacologically active molecule with broad potential in drug discovery. Continued research into its mechanisms, derivatives, and delivery methods will be essential for unlocking its full therapeutic value. This briefing underscores the importance of interdisciplinary collaboration in advancing the development of this compound and its applications in treating complex diseases.